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Compound of Interest

5-Chloro-2-n-octyl-4-isothiazolin-3-
Compound Name:
one

Cat. No.: B021930

The isothiazolinone family of heterocyclic compounds represents a cornerstone of modern
antimicrobial technology. These synthetic biocides are renowned for their broad-spectrum
efficacy against bacteria, fungi, and algae, even at low concentrations.[1][2] Within this class, 5-
Chloro-2-n-octyl-4-isothiazolin-3-one, hereafter referred to as COIT, is a significant member.
It is structurally characterized by an unsaturated five-membered ring containing adjacent sulfur
and nitrogen atoms, an octyl group at the 2-position, and a chlorine atom at the 5-position.[3]

This guide provides a comprehensive technical overview of COIT, designed for researchers,
scientists, and formulation experts. We will delve into its core chemical properties, mechanism
of action, stability, and analytical methodologies. It is crucial to distinguish COIT from its close
chemical relatives, such as 2-n-octyl-4-isothiazolin-3-one (OIT or Octhilinone) and 4,5-dichloro-
2-n-octyl-4-isothiazolin-3-one (DCOIT), as the degree of chlorination on the isothiazolinone ring
significantly influences biocidal potency and stability.[3] COIT is often found as an incidental
component in technical grade DCOIT, making a thorough understanding of its properties
essential for quality control and regulatory compliance.[3]

Section 1: Core Physicochemical Properties

A molecule's fundamental chemical and physical properties dictate its behavior in various
matrices, its bioavailability, and its mode of interaction with biological systems. The key
properties of COIT are summarized below.
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Property Value Source

5-chloro-2-octyl-1,2-thiazol-3-
IUPAC Name [4]
one

5-Chloro-2-octyl-3(2H)-
Synonyms isothiazolone, 5-Chloro-N-n- [5]

octylisothiazolin-3-one

CAS Number 26530-24-5 [41[5]
Molecular Formula C11H18CINOS [4115]
Molecular Weight 247.78 g/mol [4][5]

Inferred to be a tan or waxy
Appearance solid, similar to related [6]

compounds.

Expected to be slightly soluble
Solubility in water and soluble in most [71[81I9]

organic solvents.

Generally stable in acidic
media; degradation can occur

Stability in alkaline solutions.[2] Stable
under strong UV radiation and
acid rain.[7][10]

Section 2: Synthesis and Industrial Production

The industrial synthesis of COIT, like other isothiazolinones, is achieved through a robust
chemical process involving ring closure. The primary method is the oxidative cyclisation of a
linear organic disulfide precursor.[1][3]

The specific pathway for COIT involves the use of N,N'-dioctyl-3,3'-dithiodipropionamide as the
starting material. This compound undergoes oxidative cyclisation facilitated by a chlorinating
agent, typically elemental chlorine.[3] The precise control of the amount of chlorine used during
manufacturing is critical, as it dictates the degree of chlorination on the final isothiazolinone
ring, determining the relative yields of OIT, COIT, and DCOIT.[3]
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Caption: Industrial synthesis of COIT via oxidative cyclisation.

Section 3: Mechanism of Antimicrobial Action

The potent biocidal activity of isothiazolinones, including COIT, stems from their ability to
disrupt vital cellular functions in microorganisms.[10] The mechanism is not one of simple
poisoning but a targeted chemical attack on essential metabolic pathways.

The core of this mechanism is the electrophilic nature of the isothiazolinone ring. The sulfur
atom makes the ring susceptible to nucleophilic attack by thiol groups (-SH) present in the
cysteine residues of critical enzymes and proteins.[1][11] This interaction proceeds via a two-
step process:

e Rapid Inhibition of Metabolism: COIT rapidly binds to microbial cells and reacts with
accessible thiol-containing enzymes, particularly dehydrogenases involved in cellular
respiration and energy production.[10][12] This leads to the formation of mixed disulfides,
effectively inactivating these enzymes and causing a swift cessation of microbial growth,
respiration, and metabolism.[10][12]
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« Irreversible Cell Damage: Following the initial metabolic inhibition, continued interaction and
the generation of free radicals lead to irreversible damage to cellular components,
culminating in a loss of membrane integrity and cell death.[12]

This multi-targeted mechanism makes it difficult for microorganisms to develop resistance,
contributing to the compound's effectiveness as a broad-spectrum biocide.[12]

Biocidal Pathway

Electrophilic Attack &
Disulfide Bond Formation

Thiol-Containing
Enzyme (-SH)
(e.g., Dehydrogenase)

Inactivation Inactive Enzyme Metabolic Disruption Cell Death
(Mixed Disulfide) (Respiration, ATP Production)

coIT
(Isothiazolinone Ring)

Click to download full resolution via product page

Caption: Mechanism of COIT antimicrobial activity.

Section 4: Stability and Environmental Fate

The persistence and efficacy of a biocide are directly related to its stability under application
conditions. Isothiazolinones are generally stable in acidic media but can undergo degradation
in alkaline solutions, with the rate of degradation increasing with pH.[2] They are also sensitive
to the presence of nucleophiles like amines and thiols, which can open the heterocyclic ring
and lead to inactivation.[2]

Despite this, COIT and its relatives exhibit notable resilience to environmental stressors.
Studies on OIT, a closely related analogue, show impressive stability against degradation from
strong ultraviolet (UV) radiation and acid rain, making it suitable for outdoor applications like
protective coatings.[7][10]
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The environmental fate of a chemical describes its transport and transformation in the
environment.[13][14][15] Isothiazolinones like COIT are known to be biodegradable.[2] For
instance, studies on OIT have demonstrated significant biodegradation in wastewater under
both aerobic and anaerobic conditions, with half-lives as short as 5 to 13 hours.[2] This
susceptibility to microbial degradation helps mitigate long-term environmental accumulation.

Section 5: Analytical Methodologies

Accurate quantification of COIT in raw materials and final formulations is critical for efficacy
testing, safety assessment, and regulatory adherence. High-Performance Liquid
Chromatography (HPLC), often coupled with Tandem Mass Spectrometry (HPLC-MS/MS), is
the gold standard for the analysis of isothiazolinones.[16][17]

Protocol: Quantification of Isothiazolinones by HPLC-
MS/MS

This protocol provides a representative methodology for the simultaneous analysis of multiple
isothiazolinones, including COIT.

o Standard Preparation:

o Prepare a stock solution of 1000 pg/mL of each isothiazolinone reference standard (e.g.,
COIT, OIT, DCOIT, CMIT, BIT) in methanol.

o Perform serial dilutions with a methanol/water mixture to create a calibration curve ranging
from approximately 1 to 100 ng/mL.

o Sample Preparation (Liquid Matrix):

[e]

Accurately weigh 1.0 g of the sample into a 50 mL centrifuge tube.

Add 10 mL of methanol as the extraction solvent.

o

[¢]

Vortex for 1 minute, then sonicate in an ultrasonic bath for 15 minutes to ensure complete
extraction.

[¢]

Centrifuge the mixture at 8000 rpm for 10 minutes.
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o Filter the supernatant through a 0.22 um PTFE syringe filter into an HPLC vial for analysis.

o Chromatographic Conditions:

o Instrument: HPLC system coupled with a triple quadrupole mass spectrometer (MS/MS)
with an electrospray ionization (ESI) source.[16]

o Column: A C18 reverse-phase column (e.g., Agilent ZORBAX SB-C18, 4.6 mm x 250 mm,
5 um) is suitable.[17]

o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: Methanol/Acetonitrile (20:80, v/v).
o Flow Rate: 0.8 - 1.3 mL/min.

o Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B,
ramping up to ~95% to elute the more hydrophobic compounds like COIT, followed by a
re-equilibration step.

o Column Temperature: 30 °C.
o Injection Volume: 5 pL.
e Mass Spectrometry Detection:
o lonization Mode: Positive Electrospray lonization (ESI+).
o Scan Type: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[16]

o MRM Transitions: Specific precursor-to-product ion transitions must be optimized for each
target isothiazolinone using the reference standards.

o Data Analysis:

o Quantify the concentration of COIT in the sample by comparing its peak area to the
calibration curve generated from the reference standards.
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Section 6: Toxicological Profile and Safety
Considerations

While highly effective as biocides, isothiazolinones require careful handling due to their
potential health effects. The primary toxicological concern for this class of compounds is skin
sensitization, which can lead to allergic contact dermatitis upon exposure.[2][18] For drug
development professionals, this is a critical consideration for any formulation that may come
into contact with skin, even as an excipient or preservative.

Acute toxicity data for the closely related 5-Chloro-2-methyl-4-isothiazolin-3-one (CMIT)
indicate it is toxic if swallowed, in contact with skin, or if inhaled, and can cause severe skin
burns and eye damage.[18] Given the structural similarities, a cautious approach assuming
similar hazards for COIT is warranted.

Handling Recommendations for Laboratory Personnel:
o Always consult the specific Safety Data Sheet (SDS) before handling.
o Work in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

» Avoid generating dust or aerosols.

¢ Prevent contact with skin, eyes, and clothing.

Section 7: Applications and Relevance in
Development

The primary application of COIT is as an industrial biocide and preservative.[1] Its broad-
spectrum activity makes it effective in protecting a wide range of water-based and solvent-
based products from microbial spoilage.[7] Common uses include:

e Paints, coatings, and pigment slurries[7][8][10]

e Adhesives and sealants[8]
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e Leather and textile preservation
e Wood products[7]
o Metalworking fluids[7]

For professionals in drug development, the relevance of COIT is primarily as a potential
preservative in non-parenteral, non-oral formulations where microbial control is necessary and
direct, prolonged patient contact is minimal. However, its potent skin sensitization properties
are a significant hurdle for its inclusion in topical or transdermal drug products.[2] The
isothiazolinone scaffold itself may be of interest in medicinal chemistry for the development of
novel therapeutic agents, but COIT is not used as an active pharmaceutical ingredient (API). Its
main role remains firmly in the realm of material protection and preservation.

References
NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Science Behind OIT: Antimicrobial

Mechanisms and Stability.

e Chu, R., & Kim, J. (n.d.). Areview of the safety of oral immunotherapy in clinical trial and
real-world studies. NIH.

e MDPI. (n.d.).

o Wikipedia. (n.d.). Isothiazolinone.

e PubChem. (n.d.). 5-Chloro-2-n-octyl-4-isothiazolin-3-one.

e PMC - NIH. (n.d.). Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles.

e OnePetro. (2006). The Mechanism of Action of Isothiazolone Biocide. NACE CORROSION.

e IRO Group Inc. (n.d.). Octylisothiazolinone (OIT), 2-n-Octyl-4-1sothiazolin-3-one.

e Pharmaceutical Technology. (2024).

e OIT 101. (n.d.). FAQs / Q&A.

e Ataman Kimya. (n.d.). OCTYLISOTHIAZOLINONE (OIT).

e Successive Digital. (2024).

o ResearchGate. (2025). Applications of Internet of Things in Pharmaceutical Industry.

e Sean N. Parker Center for Allergy and Asthma Research. (n.d.). Is OIT Ready: Three
Perspectives.

o Santa Cruz Biotechnology. (n.d.). 5-Chloro-2-n-octyl-4-isothiazolin-3-one | CAS 26530-24-
5.

e PubChem. (n.d.). 4,5-Dichloro-2-n-octyl-4-isothiazolin-3-one.

e Made-in-China.com. (n.d.).

» Avalere Health Advisory. (2021).

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.irochemical.com/product-detail/oit/
https://www.irochemical.com/product-detail/oit/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070760/
https://www.benchchem.com/product/b021930?utm_src=pdf-body
https://www.benchchem.com/product/b021930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Journal of Pharmaceutical Research International. (2025).

MACHEREY-NAGEL. (n.d.). Analysis of isothiazolinones by LC-MS/MS.

Vulcanchem. (n.d.). 5-Chloro-2-n-octyl-4-isothiazolin-3-one.

ChemicalBook. (2022). Application of 5-chloro-2-methyl-4-isothiazolin-3-one.

NIH. (2019). Simultaneous Quantitative Analysis of Six Isothiazolinones in Water-Based
Adhesive Used for Food Contact Materials by High-Performance Liquid Chromatography—
Tandem Mass Spectrometry (HPLC-MS/MS).

Analytice. (n.d.). 5-chloro-2-methyl-4-isothiazolin-3-one (CIT) - Analysis.

ChemicalBook. (n.d.). 5-Chloro-2-methyl-4-isothiazolin-3-one synthesis.

Agency for Toxic Substances and Disease Registry. (n.d.).

ResearchGate. (n.d.). The fate of two isothiazolinone biocides, 5-chloro-2-methylisothiazol-
3(2H)-one (CMI) and 2-methylisothiazol-3(2H)-one (M)

3M. (n.d.). Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the
company/undertaking SECTION 2: Hazard identifica.

ResearchGate. (n.d.).

Echemi. (n.d.). 2-n-Octyl-4-isothiazolin-3-one.

Oregon Institute of Technology. (n.d.).

Echemi. (n.d.). 5-Chloro-2-methyl-4-isothiazolin-3-one.

Haihang Industry. (n.d.). 4,5-Dichloro-2-N-octyl-4-isothiazolin-3-one (DCOIT).

EPA. (n.d.). Inert Reassessments: 2-methyl-4-isothiazolin-3-one and 5-Chloro-2-mehtyl-4-
isothiazolin-3-one.

Chem-Impex. (n.d.). 4,5-Dichloro-2-n-octyl-4-isothiazolin-3-one.

ResearchGate. (n.d.). Chemical structure of 5-chloro-2-methyl-4-isothiazolin-3-one (MCI, a).
Biosynth. (2024).

Toronto Research Chemicals. (n.d.). 5-Chloro-2-methyl-4-isothiazolin-3-one (N-methyl-Ds,
98%).

Echemi. (n.d.).

Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 5-Chloro-2-methyl-4-isothiazolin-3-one.
TCI Chemicals. (n.d.). 4,5-Dichloro-2-n-octyl-4-isothiazolin-3-one 64359-81-5.

US EPA. (2025).

ResearchGate. (n.d.). (PDF)

Canada.ca. (2025).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b021930?utm_src=pdf-body
https://www.benchchem.com/product/b021930?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sources

1. Isothiazolinone - Wikipedia [en.wikipedia.org]

2. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles - PMC
[pmc.ncbi.nlm.nih.gov]

3. 5-Chloro-2-n-octyl-4-isothiazolin-3-one (26530-24-5) for sale [vulcanchem.com]

4. 5-Chloro-2-n-octyl-4-isothiazolin-3-one | C11H18CINOS | CID 9899670 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. scbt.com [scbt.com]

6. 4,5-Dichloro-2-n-octyl-4-isothiazolin-3-one | C11H17CI2NOS | CID 91688 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. irochemical.com [irochemical.com]

8. Fungicide 2-N-Octyl-4-1sothiazolin-3-One Used for Coatings OIT 98% CAS 26530-20-1 -
Buy Good Quality OIT 98%, Manufacturer Supply OIT 98%, Hot Sale OIT 98% Product on
Sinobio Chemistry [sinobiochemistry.com]

9. meisenbaochem.com [meisenbaochem.com]

10. nbinno.com [nbinno.com]

11. mdpi.com [mdpi.com]

12. onepetro.org [onepetro.org]

13. Element 2: Environmental Fate and Transport [atsdr.cdc.gov]
14. epa.gov [epa.gov]

15. researchgate.net [researchgate.net]

16. Simultaneous Quantitative Analysis of Six Isothiazolinones in Water-Based Adhesive
Used for Food Contact Materials by High-Performance Liquid Chromatography—Tandem
Mass Spectrometry (HPLC—-MS/MS) - PMC [pmc.ncbi.nim.nih.gov]

17. researchgate.net [researchgate.net]
18. chemos.de [chemos.de]

To cite this document: BenchChem. [Introduction: Situating COIT in the Isothiazolinone
Landscape]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021930#5-chloro-2-n-octyl-4-isothiazolin-3-one-
chemical-properties]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://en.wikipedia.org/wiki/Isothiazolinone
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070760/
https://www.vulcanchem.com/product/vc20800477
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-n-octyl-4-isothiazolin-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-n-octyl-4-isothiazolin-3-one
https://www.scbt.com/p/5-chloro-2-n-octyl-4-isothiazolin-3-one-26530-24-5
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloro-2-n-octyl-4-isothiazolin-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloro-2-n-octyl-4-isothiazolin-3-one
https://www.irochemical.com/product-detail/oit/
https://www.sinobiochemistry.com/Fungicide-2-N-Octyl-4-Isothiazolin-3-One-Used-for-Coatings-OIT-98-CAS-26530-20-1-pd515284898.html
https://www.sinobiochemistry.com/Fungicide-2-N-Octyl-4-Isothiazolin-3-One-Used-for-Coatings-OIT-98-CAS-26530-20-1-pd515284898.html
https://www.sinobiochemistry.com/Fungicide-2-N-Octyl-4-Isothiazolin-3-One-Used-for-Coatings-OIT-98-CAS-26530-20-1-pd515284898.html
https://www.meisenbaochem.com/e_productshow/?17-DCOIT-17.html
https://www.nbinno.com/article/water-treatment-agents/science-behind-oit-antimicrobial-mechanisms-stability-dm
https://www.mdpi.com/1422-0067/22/5/2563
https://onepetro.org/NACECORR/proceedings/CORR06/CORR06/NACE-06090/118097
https://www.atsdr.cdc.gov/pha-guidance/conducting_scientific_evaluations/exposure_pathways/environmental_fate_and_transport.html
https://www.epa.gov/emergency-response-research/fate-transport-persistence-studies
https://www.researchgate.net/publication/239950255_Environmental_Fate_Models
https://pmc.ncbi.nlm.nih.gov/articles/PMC6865086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6865086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6865086/
https://www.researchgate.net/publication/363946198_Determination_of_Five_Isothiazolinone_Preservatives_in_Liquid_Detergents_by_High_Performance_Liquid_Chromatography
https://www.chemos.de/import/data/msds/GB_en/26172-55-4-A0005719-GB-en.pdf
https://www.benchchem.com/product/b021930#5-chloro-2-n-octyl-4-isothiazolin-3-one-chemical-properties
https://www.benchchem.com/product/b021930#5-chloro-2-n-octyl-4-isothiazolin-3-one-chemical-properties
https://www.benchchem.com/product/b021930#5-chloro-2-n-octyl-4-isothiazolin-3-one-chemical-properties
https://www.benchchem.com/product/b021930#5-chloro-2-n-octyl-4-isothiazolin-3-one-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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